(3-ethyl-1,2-oxazol-5-yl)methanethiol
Overview
Description
(3-ethyl-1,2-oxazol-5-yl)methanethiol, also known as 3-EOMT, is an organosulfur compound that has been studied for its potential applications in a variety of scientific research fields. It is a stable, colorless, and low-odor compound that is often used as a reagent in organic synthesis. This compound has been studied for its potential as an insect repellent, a fuel additive, and an antimicrobial agent.
Scientific Research Applications
(3-ethyl-1,2-oxazol-5-yl)methanethiol has been studied for its potential applications in a variety of scientific research fields. It has been studied as a potential insect repellent, fuel additive, and antimicrobial agent. In addition, it has been studied for its potential to inhibit the growth of several species of fungi, bacteria, and viruses.
Mechanism of Action
The mechanism of action of (3-ethyl-1,2-oxazol-5-yl)methanethiol is not completely understood. However, it is believed that the compound has antimicrobial activity due to its ability to interact with the cell membrane of microorganisms. It is thought that the compound inhibits the growth of microorganisms by disrupting the cell membrane, which prevents the microorganisms from taking up nutrients and replicating.
Biochemical and Physiological Effects
The biochemical and physiological effects of (3-ethyl-1,2-oxazol-5-yl)methanethiol have not been extensively studied. However, it is believed that the compound has antimicrobial activity due to its ability to interact with the cell membrane of microorganisms. In addition, it has been shown to have antioxidant activity, which could potentially be beneficial in the prevention and treatment of certain diseases.
Advantages and Limitations for Lab Experiments
The advantages of using (3-ethyl-1,2-oxazol-5-yl)methanethiol in lab experiments include its low odor, low toxicity, and low cost. In addition, the compound is stable and has a low boiling point, which makes it easy to store and transport. The main limitation of using (3-ethyl-1,2-oxazol-5-yl)methanethiol in lab experiments is that its mechanism of action is not fully understood.
Future Directions
The potential future directions for (3-ethyl-1,2-oxazol-5-yl)methanethiol include further research into its mechanism of action, its potential applications in other scientific fields, and its potential toxicity. In addition, further research into its biochemical and physiological effects could help to identify potential therapeutic uses for the compound. Finally, further research into its potential as an insect repellent and fuel additive could lead to new and improved products.
Synthesis Methods
(3-ethyl-1,2-oxazol-5-yl)methanethiol is synthesized using a two-step reaction sequence. The first step is the reaction between ethyl isocyanate and dimethyl sulfoxide. This reaction produces a mixture of (3-ethyl-1,2-oxazol-5-yl)methanol and dimethyl sulfide. The second step is the reaction between (3-ethyl-1,2-oxazol-5-yl)methanol and thiol, which produces (3-ethyl-1,2-oxazol-5-yl)methanethiol.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (3-ethyl-1,2-oxazol-5-yl)methanethiol involves the reaction of 3-ethyl-5-hydroxymethyl-1,2-oxazole with thionyl chloride followed by reduction with sodium borohydride.", "Starting Materials": [ "3-ethyl-5-hydroxymethyl-1,2-oxazole", "thionyl chloride", "sodium borohydride" ], "Reaction": [ "Step 1: React 3-ethyl-5-hydroxymethyl-1,2-oxazole with thionyl chloride in the presence of a base such as pyridine to form (3-ethyl-1,2-oxazol-5-yl)chloromethane.", "Step 2: Reduce (3-ethyl-1,2-oxazol-5-yl)chloromethane with sodium borohydride in the presence of a solvent such as methanol to form (3-ethyl-1,2-oxazol-5-yl)methanethiol." ] } | |
CAS RN |
2763780-27-2 |
Product Name |
(3-ethyl-1,2-oxazol-5-yl)methanethiol |
Molecular Formula |
C6H9NOS |
Molecular Weight |
143.2 |
Purity |
95 |
Origin of Product |
United States |
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